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Compound of Interest

Compound Name: Lead(ll) methacrylate

Cat. No.: B086146

Technical Support Center: Lead(ll) Methacrylate

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper storage, handling, and use of lead(ll)
methacrylate.

Frequently Asked Questions (FAQSs)

Q1: What is Lead(ll) Methacrylate and what are its common applications?

Lead(ll) methacrylate (CsH1004Pb) is a metal-organic compound.[1] It is typically a white or
off-white solid powder.[1][2] Due to the presence of lead, it possesses properties that make it
useful in specialized research and industrial applications, including:

« X-ray Shielding: It is incorporated into acrylic polymers to create transparent radiation-
shielding materials.[3]

o Radio-opaque Resins: It can be used to prepare radio-opaque resins for techniques like
microvascular corrosion casting, allowing for radiographic imaging of vascular systems.[4]

e Polymer Synthesis: It serves as a monomer or additive in the synthesis of polymers
designed for specific purposes, such as the selective adsorption of heavy metal ions from
agueous solutions.[5][6]
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o Perovskite Synthesis: It is used as a lead source in the synthesis of certain perovskite
materials for applications like gas sensors.[7]

Q2: What are the primary hazards associated with Lead(ll) Methacrylate?

Lead(ll) methacrylate is a hazardous substance and must be handled with extreme care. The
primary hazards include:

Acute Toxicity: Harmful if swallowed or inhaled.[2][8]

Reproductive Toxicity: May damage fertility or the unborn child.[2][8]

Organ Toxicity: Causes damage to organs (such as the nervous system, kidneys, and blood-
forming systems) through prolonged or repeated exposure.[2][3]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2][8]

Due to these hazards, it is restricted to professional users, and all appropriate safety
precautions must be taken.[2]

Q3: How should I properly store Lead(ll) Methacrylate?

Proper storage is crucial to maintain the stability of the compound and ensure safety.

Container: Keep the container tightly closed.[2]

e Environment: Store in a dry, cool, and well-ventilated place.[2][9]

» Light and Heat: Avoid direct sunlight and high temperatures, as heat can accelerate the
depletion of inhibitors and may lead to uncontrolled polymerization.[3][10]

o Atmosphere: Do not store under an inert or oxygen-free atmosphere. The chemical inhibitors
mixed with methacrylates to prevent polymerization require the presence of dissolved
oxygen to be effective.[9]

Q4: What personal protective equipment (PPE) is required when handling Lead(ll)
Methacrylate?
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Comprehensive PPE is mandatory to prevent exposure.

e Gloves: Wear impervious chemical-resistant gloves.

o Eye Protection: Use chemical safety goggles and a face shield.[3]

o Body Protection: Wear a lab coat, apron, or coveralls to prevent skin contact.[3]

» Respiratory Protection: If dust formation is possible or if working outside a fume hood, use a
dust-proof mask or a certified respirator.[3] All handling of the solid powder should be done in
a chemical fume hood to avoid inhalation.[2]

Q5: How should I dispose of Lead(ll) Methacrylate waste?
Waste containing lead(ll) methacrylate is considered hazardous waste.

e Environmental Contamination: Do not dispose of it in regular trash or down the drain, as it is
highly toxic to aquatic life.[2][3]

e Regulations: Disposal must follow all local, state, and federal regulations for hazardous
waste.

e Procedure: Collect waste in a designated, labeled, and sealed container. Contact your
institution's environmental health and safety (EHS) office for proper disposal procedures.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving lead(ll)
methacrylate.

Issue 1: The lead(ll) methacrylate powder appears discolored or clumpy.

» Possible Cause: Moisture absorption or contamination. While lead(ll) methacrylate itself is
a salt, related methacrylate compounds can be sensitive to moisture, which can affect purity
and performance.[7] Clumping indicates potential hydration.

e Solution:
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o Always store the compound in a desiccator or a tightly sealed container in a dry
environment.

o If moisture is suspected, the powder can be gently dried in a vacuum oven at a low
temperature. Do not heat excessively, as this can promote unwanted polymerization.

o If other contamination is suspected, the purity should be verified by analytical methods
before use.

Issue 2: Uncontrolled or premature polymerization occurs when using lead(ll) methacrylate as
a monomer.

e Possible Cause 1: Inhibitor Depletion. Methacrylate monomers are shipped with inhibitors to
prevent polymerization during storage. These inhibitors can be consumed over time,
especially if stored improperly (e.g., at high temperatures).[10]

e Solution 1:
o Check the expiration date of the compound.

o Ensure the material has been stored according to the manufacturer's recommendations
(cool, dark, with oxygen present).

o Adding more inhibitor is not recommended as a fix for depleted stock, as peroxide
concentration may already be high.[10] It is safer to use fresh material.

e Possible Cause 2: Contamination. Contamination with peroxides, acids, bases, or other
radical initiators can trigger polymerization.

e Solution 2:
o Use clean, dry glassware and equipment.

o Ensure all solvents and other reagents are pure and free from contaminants that could
initiate polymerization.

o Possible Cause 3: Excessive Heat. Heating the monomer can overcome the inhibitor and
initiate thermal polymerization.
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e Solution 3:

o Avoid exposing the monomer to high temperatures during preparation and handling.

o If the experimental protocol requires heating, add the lead(ll) methacrylate monomer just

before the intended reaction time.

Issue 3: Poor solubility of lead(ll) methacrylate in a chosen solvent.

o Possible Cause: Lead(ll) methacrylate is an ionic salt and its solubility can be limited in

non-polar organic solvents.

e Solution:

o Consult literature for appropriate solvents for your specific application.

o Consider using coordinating solvents that can help solvate the lead ion.

o For polymerization reactions, a solvent system in which both the monomer and the

resulting polymer are soluble is often required. If this is not possible, suspension or

emulsion polymerization techniques may be necessary.

Data Presentation

Table 1: Physical and Chemical Properties of Lead(ll) Methacrylate

Property Value Reference(s)
CAS Number 1068-61-7 [2]

Molecular Formula CsH1004Pb [1]

Molecular Weight 377.36 g/mol [1]
Appearance White / Off-white solid powder [1112]

Melting Point 62 °C [1]

Table 2: Hazard Identification and Safety Information
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Hazard Class GHS Code Description Reference(s)
Acute Toxicity (Oral) H302 Harmful if swallowed [2][8]
Acute Toxicity .

) H332 Harmful if inhaled [2][8]
(Inhalation)

] o May damage fertility
Reproductive Toxicity H360 ] [2][8]
or the unborn child

N May cause damage to
Specific Target Organ
- organs through
Toxicity (Repeated H373 [2][8]
prolonged or repeated
Exposure)
exposure

Hazardous to the ) ]
Very toxic to aquatic

Aquatic Environment H400 i [2][8]
ife

(Acute)

Hazardous to the Very toxic to aquatic

Aquatic Environment H410 life with long lasting [2][8]

(Chronic) effects

Experimental Protocols

Disclaimer:These protocols are illustrative examples and must be adapted and optimized for
specific experimental conditions. All work must be performed in a chemical fume hood with
appropriate personal protective equipment.

Protocol 1: Synthesis of a Lead(ll)-Imprinted Polymer (IIP) for Selective lon Adsorption

This protocol is based on the methodology for creating ion-imprinted polymers for the selective
removal of lead ions.[11]

o Materials:
o Lead(ll) methacrylate (template source) or Lead(ll) nitrate as template ion

o 2-Vinylpyridine (functional monomer)
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[e]

Ethylene glycol dimethacrylate (EGDMA, cross-linker)

o

2,2'-Azobisisobutyronitrile (AIBN, initiator)

[¢]

Acetonitrile (porogenic solvent)

[e]

Hydrochloric acid (HCI, for template removal)

e Procedure:

o Template Complex Formation: In a flask, dissolve lead(ll) methacrylate and 2-
vinylpyridine in acetonitrile. Stir for 1-2 hours to allow the formation of a complex between
the lead ion and the functional monomer.

o Polymerization Mixture: Add EGDMA (cross-linker) and AIBN (initiator) to the solution.

o Degassing: Purge the mixture with nitrogen gas for 15-20 minutes to remove dissolved
oxygen, which can inhibit radical polymerization.

o Polymerization: Seal the flask and place it in a water bath or heating mantle at 60-70°C for
24 hours. A solid polymer block should form.

o Grinding and Sieving: Crush the resulting polymer block into a powder using a mortar and
pestle. Sieve the particles to obtain a uniform size fraction.

o Template Removal (Leaching): Wash the polymer particles repeatedly with a solution of
HCI (e.g., 2 M) to remove the lead(ll) ions. This creates cavities within the polymer matrix
that are specific to the size and shape of the lead ion.

o Final Washing: Wash the leached polymer particles with deionized water until the
washings are neutral (pH 7) to remove excess acid.

o Drying: Dry the final IIP particles in a vacuum oven at a low temperature (e.g., 40-50°C).
The polymer is now ready for use in selective lead adsorption experiments.

Visualizations
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Experimental Workflow: Synthesis of Pb(ll)-Imprinted

Polymer
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Caption: Workflow for the synthesis of a lead(ll)-imprinted polymer.

Troubleshooting Logic: Uncontrolled Polymerization
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Uncontrolled Polymerization
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Caption: Troubleshooting flowchart for uncontrolled methacrylate polymerization.
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Signaling Pathway: Mechanisms of Lead (Pb?*) Toxicity
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Caption: Key signaling pathways disrupted by lead (Pb2*) toxicity.[8][12][13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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